Cas no 898782-49-5 (2-Carboethoxy-4'-thiomorpholinomethyl benzophenone)

• Product Name: 2-Carboethoxy-4'-thiomorpholinomethyl benzophenone
• CAS No: 898782-49-5
• MF: C₂₁H₂₃NO₃S
• MW: 369.477224588394
• MDL: MFCD03841732
• CID: 868989
• PubChem ID: 24724507
• Update Time: 2025-04-19

2-Carboethoxy-4'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-CARBOETHOXY-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
• ethyl 2-[4-(thiomorpholin-4-ylmethyl)benzoyl]benzoate
• AKOS016020155
• ethyl 2-(4-(thiomorpholinomethyl)benzoyl)benzoate
• MFCD03841732
• 898782-49-5
• Ethyl 2-{4-[(thiomorpholin-4-yl)methyl]benzoyl}benzoate
• A916831
• DTXSID20642906
• 2-CARBOETHOXY-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• 2-Carboethoxy-4'-thiomorpholinomethyl benzophenone

• MDL： MFCD03841732
• Inchi： 1S/C21H23NO3S/c1-2-25-21(24)19-6-4-3-5-18(19)20(23)17-9-7-16(8-10-17)15-22-11-13-26-14-12-22/h3-10H,2,11-15H2,1H3
• InChI Key： WZBXHPUVVQVIBG-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(C(C3C=CC=CC=3C(=O)OCC)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 369.14000
• Monoisotopic Mass: 369.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 71.91000
• LogP: 3.58100